Cas no 2034364-32-2 (2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034364-32-2
• MF: C₁₅H₁₄ClN₅O₂S
• MW: 363.821959972382
• CID: 5948993
• PubChem ID: 122162760
• Update Time: 2025-06-14

2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• 2034364-32-2
• 2-chloro-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• 2-chloro-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• AKOS032463936
• F6573-1982
• 2-chloro-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)benzenesulfonamide

• Inchi： 1S/C15H14ClN5O2S/c1-21-10-11(8-19-21)15-13(17-6-7-18-15)9-20-24(22,23)14-5-3-2-4-12(14)16/h2-8,10,20H,9H2,1H3
• InChI Key： HJGYAWHKOQCZKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1C(C2C=NN(C)C=2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 363.0556736g/mol
• Monoisotopic Mass: 363.0556736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.2Ų

Additional information on 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034364-32-2)

In the realm of organic chemistry and pharmaceutical research, 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034364-32-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazine and sulfonamide functional groups, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further study in therapeutic development.

The compound's chemical structure features a chlorobenzene moiety linked to a pyrazine-pyrazole hybrid, offering versatility in synthetic pathways. Its CAS number 2034364-32-2 is frequently searched in academic databases, reflecting its relevance in modern chemistry. Recent trends indicate growing curiosity about its synthetic methods, solubility profiles, and stability under various conditions, aligning with broader interests in sustainable chemistry and green synthesis.

From a pharmacological perspective, 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide is often discussed in the context of enzyme inhibition and receptor modulation. Its potential to interact with biological targets has spurred investigations into its mechanism of action, a topic frequently queried in scientific forums. Additionally, its structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its efficacy in drug design.

In industrial applications, this compound is noted for its role in advanced material synthesis, particularly in the development of functional polymers and catalysts. Searches for 2034364-32-2 suppliers and technical data sheets highlight its commercial demand. Environmental considerations, such as its biodegradability and eco-toxicity, are also emerging as key discussion points, reflecting the shift toward environmentally friendly chemicals.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-chloro-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide, ensuring purity and consistency. Questions about its spectral data and analytical protocols are prevalent in online research communities, underscoring the need for standardized methodologies.

Looking ahead, the compound's adaptability in multidisciplinary research positions it as a valuable asset in both academia and industry. Its integration into high-throughput screening and computational modeling further expands its potential. As interest in personalized medicine and targeted therapies grows, CAS No. 2034364-32-2 may play a pivotal role in future innovations.